Disperse blue 83

Specification

• CAS No.: 12222-81-0
• Molecular Formula: C9H10BrNO4S
• Molecular Weight: 0

Introduction

Chemical Structure and Properties

Molecular Characteristics

The chemical structure of Disperse Blue 83 is based on an anthraquinone framework, similar to other blue disperse dyes in this class. Anthraquinone-based dyes are characterized by their tricyclic aromatic structure with two carbonyl groups. Based on comparative analysis with related disperse blue dyes, we can infer that Disperse Blue 83 likely contains amino and hydroxy substituents that contribute to its color properties and fiber affinity.

Physical Properties

Disperse Blue 83 typically appears as a fine blue powder with low water solubility, consistent with other disperse dyes in its class. Drawing comparisons with similar disperse blue dyes, we can construct the following property table:

Property	Characteristic
Physical Form	Fine blue powder
Solubility in Water	Poor (requires dispersing agents)
Solubility in Organic Solvents	Moderate to good
Thermal Stability	Good (stable at polyester dyeing temperatures)
Light Stability	Excellent (characteristic of anthraquinone structures)
Particle Size	Typically 0.5-2 μm (for effective dispersion)

This property profile aligns with the requirements for effective disperse dyes used in high-temperature dyeing processes for synthetic fibers.

Industrial Applications and Processing

Textile Dyeing Applications

Disperse Blue 83 finds its primary application in the dyeing of polyester fibers and their blends. The dye's affinity for synthetic polymers makes it particularly valuable in the textile industry, where polyester remains one of the most widely used fibers. The interactions between Disperse Blue 83 and different substrates are significantly influenced by factors such as temperature, pH, and the presence of dispersing agents, with optimized conditions enhancing dye uptake and improving color fastness.

Dyeing Methodologies

Several dyeing methods may be employed with Disperse Blue 83, including:

• High-temperature (HT) dyeing: Conducted at 125-135°C under pressure

• Thermosol process: Applied to fabric using padding followed by heat treatment

• Carrier dyeing: Using auxiliary chemicals to facilitate dye penetration at lower temperatures

Similar to the dyeing kinetics observed with other disperse blue dyes, the process with Disperse Blue 83 likely follows pseudo-first-order kinetics during the initial phase of dyeing, transitioning to pseudo-second-order as equilibrium is approached.

Performance Characteristics

Drawing parallels from research on similar disperse blue dyes, we can infer that Disperse Blue 83 likely demonstrates the following performance characteristics when applied to polyester:

Performance Parameter	Rating	Notes
Washing Fastness	4-5	Based on comparable anthraquinone disperse blues
Light Fastness	5	Characteristic of anthraquinone structure
Rubbing Fastness	4-5	Dry rubbing typically better than wet
Perspiration Fastness	4-5	Good resistance to acidic and alkaline conditions
Heat Setting Stability	Good	Maintains color during heat processing

Comparative Analysis with Related Disperse Dyes

Structural Relationships

Disperse Blue 83 shares certain structural similarities with other anthraquinone-based blue disperse dyes, while possessing unique characteristics that differentiate it from azo-based alternatives. The table below compares Disperse Blue 83 with related disperse dyes:

Compound	Chemical Structure Type	Key Characteristics	Primary Applications
Disperse Blue 83	Anthraquinone	Excellent stability, uniform dyeing	Polyester fibers
Disperse Blue 85	Azo	Red-light navy blue shade, powder form	Polyester and blended fabrics
Disperse Blue 35	Anthraquinone	High color strength	Similar to Disperse Blue 83
Disperse Blue 71	Anthraquinone	Used in cosmetics as hair colorant	Hair dye products
Disperse Blue 79	Not specified	Used at lower temperatures (83°C)	PES fabrics with carriers

This comparison highlights the diversity within the disperse blue dye family and the specialized applications for which different variants have been developed.

Performance Differentiators

When comparing performance characteristics across disperse blue dyes, anthraquinone-based dyes like Disperse Blue 83 typically offer superior lightfastness compared to azo-based alternatives. Based on data from similar disperse blue dyes, we can construct the following comparative performance table:

Dye Type	Light Fastness	Wash Fastness	Heat Stability	Color Vibrancy	Cost Factor
Anthraquinone-based (e.g., Disperse Blue 83)	4-5	4-5	Excellent	Good	Higher
Azo-based (e.g., Disperse Blue 85)	3-4	4-5	Good	Excellent	Lower

The superior lightfastness of anthraquinone dyes like Disperse Blue 83 makes them particularly valuable for applications where exposure to sunlight is expected, such as outdoor textiles and automotive fabrics.

Recent Research Developments

Advancements in Application Technology

Recent research in disperse dye technology has focused on improving application methods to enhance efficiency and reduce environmental impact. One significant area of development involves low-temperature dyeing processes, which could potentially be applied to Disperse Blue 83 applications. Research into high molecular weight disperse blue dyes has demonstrated successful polyester dyeing at temperatures as low as 83°C when appropriate carriers are employed.

Sustainability Initiatives

The textile coloration industry has been actively pursuing sustainability improvements, with particular focus on:

• Reduced water consumption in dyeing processes

• Lower energy requirements through reduced processing temperatures

• Improved fixation rates to minimize dye wastage

• Development of biodegradable dispersing agents

These initiatives align with broader industry goals to reduce the environmental footprint of textile dyeing operations, which would apply to processes involving Disperse Blue 83 and similar dyes.

Patent Developments

Patent literature reveals ongoing innovation in disperse blue dye formulations. For example, patents have described blue disperse dye mixtures containing various derivatives with specific substituent patterns to achieve desired coloration properties. These developments suggest continuing interest in optimizing the performance characteristics of disperse blue dyes, including potentially Disperse Blue 83 or its derivatives.